molecular formula C₇¹³CH₉D₂N₃O₃S B1162009 Lamivudine-13C1,d2

Lamivudine-13C1,d2

Cat. No.: B1162009
M. Wt: 232.26
Attention: For research use only. Not for human or veterinary use.
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Description

Lamivudine-13C1,d2 is a stable isotope-labeled analog of lamivudine, a nucleoside reverse transcriptase inhibitor used to treat HIV and hepatitis B infections. The compound is synthesized by replacing one carbon atom with carbon-13 (^13C) and two hydrogen atoms with deuterium (D), resulting in the molecular formula C7^13CH9D2N3O3S and a molecular weight of 232.26 g/mol . This isotopic labeling ensures minimal interference from endogenous substances during mass spectrometry (MS) analysis, making it an essential internal standard for quantifying lamivudine in biological matrices such as plasma and tissues via liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Properties

Molecular Formula

C₇¹³CH₉D₂N₃O₃S

Molecular Weight

232.26

Synonyms

4-Amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone-_x000B_13C1,d2;  (2R-cis)-4-Amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-_x000B_pyrimidinone-13C1,d2;  (-)-2’-Deoxy-3’-thiacytidine-13C1,d2;  (-)-BCH 189-13C1,d2;  3TC-13C1,d2;  Epi

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Key Isotope-Labeled Antiviral Compounds

Compound Isotopic Labels Molecular Formula Molecular Weight (g/mol) Application Source
This compound ^13C, D2 C7^13CH9D2N3O3S 232.26 LC-MS/MS internal standard Toronto Research Chemicals
Lamivudine-15N2,13C ^13C, ^15N2 C8^13CH11^15N2N3O3S Not reported Metabolic/enzyme interaction studies Santa Cruz Biotechnology
Zidovudine-13C,d3 ^13C, D3 Not reported Not reported Zidovudine quantification First Standard (China)
Acyclovir-d4 D4 Not reported Not reported Acyclovir quantification First Standard (China)
Ribavirin-13C5 ^13C5 Not reported Not reported Ribavirin quantification First Standard (China)

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